Cas no 832720-99-7 (2-Pentenoic acid, 3-cyclohexyl-, ethyl ester, (2E)-)

832720-99-7 structure
Product name:2-Pentenoic acid, 3-cyclohexyl-, ethyl ester, (2E)-
2-Pentenoic acid, 3-cyclohexyl-, ethyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Pentenoic acid, 3-cyclohexyl-, ethyl ester, (2E)-
- ethyl 3-cyclohexylpent-2-enoate
- DTXSID60835274
- 832720-99-7
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- Inchi: InChI=1S/C13H22O2/c1-3-11(10-13(14)15-4-2)12-8-6-5-7-9-12/h10,12H,3-9H2,1-2H3
- InChI Key: ZWPFRTAILDBBBI-UHFFFAOYSA-N
- SMILES: CCC(=CC(=O)OCC)C1CCCCC1
Computed Properties
- Exact Mass: 210.161979940g/mol
- Monoisotopic Mass: 210.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.5
- Topological Polar Surface Area: 26.3Ų
2-Pentenoic acid, 3-cyclohexyl-, ethyl ester, (2E)- Related Literature
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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Yanping Chen,Melis S. Duyar,Vitaly V. Ordomsky,Andrei Y. Khodakov Chem. Soc. Rev., 2021,50, 2337-2366
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5. Book reviews
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